N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C16H14Cl2N2OS/c1-9-3-10(2)5-11(4-9)15(21)20-16(22)19-14-7-12(17)6-13(18)8-14/h3-8H,1-2H3,(H2,19,20,21,22)
• InChI Key: CMJGDMOSIMNSQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl)C
• Molecular Formula: C16H14Cl2N2OS
• Molecular Weight: 353.3 g/mol

Description

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide, also known as D740, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of carbonic anhydrase inhibitors, which are known to have various physiological and biochemical effects.

Scientific Research Applications

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of cancer research. N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer cells. This inhibition leads to a reduction in tumor growth and metastasis, making N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide a potential candidate for cancer therapy.
In addition to cancer research, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has also been studied for its potential applications in other areas of scientific research, such as neuroscience and cardiovascular research. N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease. It has also been shown to have vasodilatory effects, making it a potential candidate for the treatment of hypertension and other cardiovascular diseases.

Mechanism of Action

The mechanism of action of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide involves the inhibition of carbonic anhydrase IX, which is an enzyme that plays a role in pH regulation and tumor progression. Carbonic anhydrase IX is overexpressed in various types of cancer cells, and its inhibition by N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide leads to a reduction in tumor growth and metastasis. In addition, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects in animal models of Alzheimer's disease.
Biochemical and Physiological Effects:
N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has various biochemical and physiological effects, which have been extensively studied in animal models and in vitro experiments. One of the most significant effects of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide is its inhibition of carbonic anhydrase IX, which leads to a reduction in tumor growth and metastasis. In addition, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to have anti-inflammatory effects, which may contribute to its neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide in lab experiments is its specificity for carbonic anhydrase IX. This specificity allows for targeted inhibition of this enzyme, without affecting other carbonic anhydrase isoforms. In addition, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to have low toxicity and good pharmacokinetic properties, making it a safe and effective candidate for scientific research.
However, there are also some limitations to using N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide in lab experiments. One of the main limitations is its solubility in aqueous solutions, which can make it difficult to administer in vivo. In addition, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide has been shown to have limited stability in certain conditions, which can affect its efficacy in experiments.

Future Directions

There are many potential future directions for research on N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide. One of the most promising directions is in the development of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide-based cancer therapies. Further research is needed to optimize the formulation and delivery of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide, as well as to investigate its efficacy in various types of cancer.
In addition to cancer research, there is also potential for N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide to be used in the treatment of other diseases, such as Alzheimer's disease and hypertension. Further research is needed to investigate the mechanisms underlying these effects, as well as to optimize the dosing and delivery of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide.
Overall, N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-3,5-dimethylbenzamide is a promising compound that has many potential applications in scientific research. Its specificity for carbonic anhydrase IX, low toxicity, and good pharmacokinetic properties make it an attractive candidate for further investigation.